Cas no 149524-44-7 ((5R)-5-(Azidomethyl)-3-(3-fluorophenyl)-2-oxazolidinone)

• Product Name: (5R)-5-(Azidomethyl)-3-(3-fluorophenyl)-2-oxazolidinone
• CAS No: 149524-44-7
• MF: C₁₀H₉FN₄O₂
• MW: 236.202464818954
• CID: 65146
• PubChem ID: 11550435
• Update Time: 2025-05-25

(5R)-5-(Azidomethyl)-3-(3-fluorophenyl)-2-oxazolidinone Chemical and Physical Properties

Names and Identifiers

• (5R)-5-(Azidomethyl)-3-(3-fluorophenyl)-2-oxazolidinone
• 2-Oxazolidinone,5-(azidomethyl)-3-(3-fluorophenyl)-,(5R)-
• 5-(azidomethyl)-3-(3-fluorophenyl)-1,3-oxazolidin-2-one
• (5R)-5-(azidomethyl)-3-(3-fluorophenyl)-1,3-oxazolidin-2-one
• (R)-[3-(3-fluorophenyl)-2-oxo-5-oxazolidinyl]methyl azide
• 5-(azidomethyl)-3-(3-fluorophenyl)-2-oxazolidinone
• A808913
• ACMC-20dpeb
• AGN-PC-00BE9M
• 2-OXAZOLIDINONE, 5-(AZIDOMETHYL)-3-(3-FLUOROPHENYL)-, (5R)-
• 5-(azidomethyl)-3-(3-fluorophenyl)oxazolidin-2-one
• ZHNQSWZJBIOOHW-VIFPVBQESA-N
• AC-6407
• 149524-44-7
• BB 0261679
• AKOS015917606

• Inchi： 1S/C10H9FN4O2/c11-7-2-1-3-8(4-7)15-6-9(5-13-14-12)17-10(15)16/h1-4,9H,5-6H2/t9-/m0/s1
• InChI Key： ZHNQSWZJBIOOHW-VIFPVBQESA-N
• SMILES： FC1=CC=CC(=C1)N1C(=O)O[C@@H](CN=[N+]=[N-])C1

Computed Properties

• Exact Mass: 236.07100
• Monoisotopic Mass: 236.07095370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.9Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 79.29000
• LogP: 1.97896
• Vapor Pressure: No data available

(5R)-5-(Azidomethyl)-3-(3-fluorophenyl)-2-oxazolidinone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (5R)-5-(Azidomethyl)-3-(3-fluorophenyl)-2-oxazolidinone

Comprehensive Overview of (5R)-5-(Azidomethyl)-3-(3-fluorophenyl)-2-oxazolidinone (CAS No. 149524-44-7)

The compound (5R)-5-(Azidomethyl)-3-(3-fluorophenyl)-2-oxazolidinone (CAS No. 149524-44-7) is a specialized oxazolidinone derivative with significant potential in pharmaceutical research and synthetic chemistry. This molecule features a unique azidomethyl group at the 5-position and a 3-fluorophenyl substituent, making it a valuable intermediate for drug discovery and bioconjugation applications. Its structural complexity and functional groups have garnered attention in the development of novel antibacterial agents and proteolysis-targeting chimeras (PROTACs), aligning with current trends in targeted therapeutics.

In recent years, the demand for fluorinated compounds and azide-containing building blocks has surged due to their versatility in click chemistry and bioorthogonal reactions. Researchers frequently search for "how to synthesize (5R)-5-(Azidomethyl)-3-(3-fluorophenyl)-2-oxazolidinone" or "applications of CAS 149524-44-7 in drug design," reflecting its relevance in modern medicinal chemistry. The compound’s stereochemistry (5R configuration) further enhances its utility in enantioselective synthesis, a hot topic in asymmetric catalysis.

The oxazolidinone core of this compound is structurally analogous to clinically approved antibiotics like linezolid, driving interest in its potential as a scaffold for antimicrobial resistance (AMR) research. With the rise of multidrug-resistant pathogens, scientists explore derivatives of 149524-44-7 to address gaps in current treatments. Additionally, its azide group enables facile conjugation with biomolecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a technique widely used in bioconjugation and chemical biology.

From a synthetic perspective, (5R)-5-(Azidomethyl)-3-(3-fluorophenyl)-2-oxazolidinone is often discussed in the context of green chemistry and atom economy. Queries such as "eco-friendly synthesis of fluorinated oxazolidinones" highlight the industry’s shift toward sustainable methodologies. The compound’s fluorine atom also contributes to metabolic stability, a key consideration in pharmacokinetic optimization.

Beyond pharmaceuticals, this compound finds niche applications in materials science, particularly in designing photoaffinity labels for studying protein-ligand interactions. Its UV-active properties and reactive azide moiety make it a tool for activity-based protein profiling (ABPP), a technique gaining traction in proteomics research.

In summary, CAS 149524-44-7 represents a multifaceted compound bridging medicinal chemistry, chemical biology, and materials innovation. Its alignment with trending scientific inquiries—such as antibiotic development, click chemistry, and sustainable synthesis—ensures its continued relevance in high-impact research.